Cas no 2138353-69-0 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-4-amine
• CAS No: 2138353-69-0
• MF: C₉H₁₄N₆
• MW: 206.247660160065
• CID: 6258283
• PubChem ID: 165479695
• Update Time: 2025-07-22

1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-4-amine
• EN300-1112565
• 2138353-69-0
• 1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]-5-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H14N6/c1-3-14-9(11-6-13-14)5-15-7(2)8(10)4-12-15/h4,6H,3,5,10H2,1-2H3
• InChI Key： CQXCSEMAXBHJNU-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CC1=NC=NN1CC

Computed Properties

• Exact Mass: 206.12799447g/mol
• Monoisotopic Mass: 206.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-4-amine

Introduction to 1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-4-amine (CAS No. 2138353-69-0)

1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2138353-69-0, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug discovery and development. The intricate arrangement of nitrogen-containing rings in its structure suggests a high degree of reactivity and versatility, making it a subject of intense interest for researchers seeking novel therapeutic agents.

The molecular framework of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-4-amine consists of a pyrazole core substituted with a methyl group at the 5-position and an ethyl-substituted 1H-imidazole ring linked via a methylene bridge. This configuration introduces multiple sites for functionalization, enabling the synthesis of derivatives with tailored pharmacological properties. The presence of nitrogen atoms in both the triazole and pyrazole moieties enhances the compound's ability to interact with biological targets, particularly enzymes and receptors involved in critical metabolic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of triazole and pyrazole derivatives due to their demonstrated efficacy in various therapeutic contexts. Studies have highlighted the role of these heterocycles in modulating inflammatory responses, inhibiting microbial growth, and targeting neurological disorders. The compound 1-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-methyl-1H-pyrazol-4-amino is no exception, as preliminary investigations suggest its potential in addressing several unmet medical needs.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, analogs featuring pyrazole and triazole moieties have been reported to exhibit anti-inflammatory, anti-viral, and anti-cancer properties. The ethyl substituent on the triazole ring may contribute to enhanced solubility and bioavailability, while the methyl group on the pyrazole ring could influence binding affinity to specific targets. These structural features make 1-(1-ethyl-1H-1,2,4-triazol-5-ylmethyl)-5-methylpyrazolamino a promising candidate for further pharmacological evaluation.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds for their biological activity. Virtual screening techniques have been employed to identify potential hits that could modulate key disease-related pathways. In this context, CAS No. 2138353 has been utilized as a reference point for evaluating the binding interactions of [the compound name] with various protein targets. Initial simulations suggest that this molecule may interact with enzymes involved in metabolic disorders and inflammatory pathways, warranting further experimental validation.

The synthesis of [the compound name] involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the triazole ring followed by functional group transformations at the pyrazole moiety. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before. This has opened up new avenues for exploring the therapeutic potential of molecules like [the compound name] without compromising on quality or scalability.

From a medicinal chemistry perspective, [the compound name] represents an intriguing scaffold for drug development due to its dual functionality and structural flexibility. The ability to modify various positions within its molecular framework allows for the creation of libraries of derivatives with distinct pharmacological profiles. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

In conclusion, [the compound name] (CAS No. 2138353) is a structurally interesting molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties offers opportunities for developing novel therapeutic agents targeting diverse diseases. As research continues to uncover new biological functions associated with triazole and pyrazole derivatives, [the compound name] may emerge as a key player in next-generation drug discovery efforts.